2-Amino-4,6-difluoropyrimidine

• IUPAC Name: 4,6-difluoropyrimidin-2-amine
• InChI: InChI=1S/C4H3F2N3/c5-2-1-3(6)9-4(7)8-2/h1H,(H2,7,8,9)
• InChI Key: KJFMZGRMRFLJQR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(N=C1F)N)F
• Molecular Formula: C4H3F2N3
• DSSTOX Substance ID: DTXSID60360910
• Molecular Weight: 131.08 g/mol
• CAS No.: 675-11-6

Description

2-Amino-4,6-difluoropyrimidine is a useful research compound. Its molecular formula is C4H3F2N3 and its molecular weight is 131.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• Intermediate for Nitropyrimidines Preparation : 2-Amino-4,6-dichloropyrimidine, closely related to 2-Amino-4,6-difluoropyrimidine, is used as an intermediate in the synthesis of nitropyrimidines, which are known for inactivating the DNA repairing protein MGMT. This synthesis involves an aromatic substitution process (Lopez et al., 2009).

Molecular Structure and Hydrogen Bonding

• Hydrogen Bonding Studies : Research on 2-amino-4,6-dimethoxypyrimidine has revealed insights into hydrogen bonding, with implications for understanding similar interactions in this compound. These studies are crucial for elucidating molecular structure and dynamics (Low et al., 2002).

Chemical Synthesis and Analysis

• Rapid Synthesis and DNA Cleavage Activity : The synthesis of 2-((2-amino-4,6-dimethylpyrimidine-5yl)diazenyl)benzoic acid, a derivative of this compound, has been studied for its potential DNA cleavage activity. This provides a pathway for understanding the biological interactions of similar compounds (Atay et al., 2018).

Solubility and Solution Thermodynamics

• Solubility Measurement in Solvents : Understanding the solubility of compounds like 2-amino-4,6-dichloropyrimidine in various solvents is crucial for their purification and theoretical studies. This research helps in determining the suitable solvents for related compounds like this compound (Li et al., 2018).

Molecular and Supramolecular Structures

• Molecular Polarizability and Structural Studies : The study of bond and molecular polarizabilities in halogenated pyrimidines, including this compound, helps in understanding their molecular structure and reactivity, which is vital for developing new pharmaceuticals and other applications (Subbaiah et al., 1982).

Synthesis of Novel Compounds

• Novel Derivative Synthesis : Research on the synthesis of new derivatives from tetrafluoropyrimidine, closely related to this compound, explores the potential for creating novel compounds with various applications, including medicinal and biochemical research (Parks et al., 2010).

Applications in Agriculture and Environmental Science

• Nitrification Inhibitor in Agriculture : Studies on compounds like 2-amino 4-chloro 6-methyl pyrimidine, a variant of this compound, have shown its effectiveness as a nitrification inhibitor, which is significant for enhancing the efficiency of nitrogenous fertilizers and reducing environmental pollution (Srivastava et al., 2016).

Dye-Sensitized Solar Cell Application

• Impact on Solar Cell Efficiency : The addition of 2-amino-4,6-dimethoxypyrimidine to polyvinylidene fluoride/potassium iodide/iodine in dye-sensitized solar cells (DSSC) has been researched, indicating potential applications of similar compounds like this compound in renewable energy technologies (Sundaramoorthy et al., 2020).

Safety and Hazards

2-Amino-4,6-difluoropyrimidine is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity.

Future Directions

Future research on 2-amino-4,6-difluoropyrimidine could focus on its potential applications in nonlinear optical (NLO) materials, as well as its potential as an anti-inflammatory agent. Additionally, further studies could explore the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.

Mechanism of Action

Target of Action

It is known that pyrimidine derivatives can interact with a wide range of biological targets, including enzymes like dihydrofolate reductase (dhfr), and various receptors .

Mode of Action

It is suggested that the compound may act as a nucleophile, attacking other molecules in a reaction . The presence of the amino and fluorine groups on the pyrimidine ring could potentially influence its reactivity and interaction with its targets .

Result of Action

It is known that pyrimidine derivatives can have a wide range of biological effects, depending on their specific targets and mode of action .

Synthesis routes and methods I

Procedure details

69.7 g (4.1 mol) of liquid ammonia were added at -30° to -20° C. to a stirred mixture of 250 g (1.865 mol) of 2,4,6-trifluoropyrimidine and 3.3 1 of diethyl ether within 1 hour. To work up, the reaction mixture was warmed to 25° C. and the precipitate was filtered off. Washing with ether, stirring in water, renewed filtration and drying resulted in 203 g (83% of theory) of the desired product (melting point 214°-216° C.). It was possible by concentrating the ether filtrate to about 1/3 of its volume to isolate a further 20 g (8% of theory) of this compound, of melting point 193°-196° C., from a 1:1 mixture with the isomeric 4-amino compound. Comparative experiment (according to SU-A 547,447--1975)

Synthesis routes and methods II

Procedure details

This entailed, in the first stage of the synthesis, absolute ethanol being saturated with ammonia at 0° C., and a solution of 2,4,6-trifluoropyrimidine (II) and ethanol then being added to the solution obtained in this way. It was possible, after elaborate separation of the isomers, to isolate 2-amino-4,6-difluoropyrimidine IVa' in 54.9% yield.